Ethyl 2-benzyl-1,3-thiazolidine-4-carboxylate

• IUPAC Name: ethyl 2-benzyl-1,3-thiazolidine-4-carboxylate
• InChI: InChI=1S/C13H17NO2S/c1-2-16-13(15)11-9-17-12(14-11)8-10-6-4-3-5-7-10/h3-7,11-12,14H,2,8-9H2,1H3
• InChI Key: ZVKNGZYDXWLXHV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CSC(N1)CC2=CC=CC=C2
• Molecular Formula: C13H17NO2S
• Molecular Weight: 251.35 g/mol

Description

Thiazolidine motifs are intriguing heterocyclic five-membered moieties present in diverse natural and bioactive compounds. They have sulfur at the first position and nitrogen at the third position. The presence of sulfur enhances their pharmacological properties, making them valuable in the synthesis of organic combinations.

Synthesis Analysis

Various synthetic approaches like multicomponent reaction, click reaction, nano-catalysis, and green chemistry have been employed to improve the selectivity, purity, product yield, and pharmacokinetic activity of thiazolidine and its derivatives.

Molecular Structure Analysis

Thiazolidine is a five-membered heterocycle system having the formula C3H7NS, containing one nitrogen and one sulfur atom.

Chemical Reactions Analysis

The reaction of thioamides and acetylene dicarboxylate in ethanol at ambient temperature can produce thiazolidin-4-one derivatives.

Future Directions

Thiazolidine derivatives have diverse therapeutic and pharmaceutical activity and are used in probe design. Developing multifunctional drugs and improving their activity should be a focus of research.